Cas no 2044683-20-5 (1-(azetidin-3-yl)-1H-pyrazol-3-amine)

• Product Name: 1-(azetidin-3-yl)-1H-pyrazol-3-amine
• CAS No: 2044683-20-5
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 5843612
• PubChem ID: 146155643
• Update Time: 2025-06-28

1-(azetidin-3-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 2044683-20-5
• EN300-7563685
• 1-(azetidin-3-yl)-1H-pyrazol-3-amine

• Inchi： 1S/C6H10N4/c7-6-1-2-10(9-6)5-3-8-4-5/h1-2,5,8H,3-4H2,(H2,7,9)
• InChI Key： RYAMVXFSPGAFCH-UHFFFAOYSA-N
• SMILES： N1CC(C1)N1C=CC(N)=N1

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 55.9Ų

Additional information on 1-(azetidin-3-yl)-1H-pyrazol-3-amine

Professional Introduction to 1-(azetidin-3-yl)-1H-pyrazol-3-amine (CAS No. 2044683-20-5)

1-(azetidin-3-yl)-1H-pyrazol-3-amine, a compound with the CAS number 2044683-20-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine has garnered considerable attention due to its unique structural properties and promising biological activities. The compound is characterized by a fused ring system consisting of an azetidine ring linked to a pyrazole moiety, which endows it with distinct chemical and pharmacological characteristics. These features make it a valuable scaffold for the development of novel therapeutic agents targeting various diseases.

The molecular structure of 1-(azetidin-3-yl)-1H-pyrazol-3-amine is highly intriguing, with the azetidine ring contributing to its stability and the pyrazole moiety enhancing its binding affinity to biological targets. This dual functionality has been exploited in recent years to design molecules with enhanced efficacy and reduced side effects. The compound’s ability to interact with multiple receptors and enzymes has opened up new avenues for research in drug discovery.

In the realm of medicinal chemistry, 1-(azetidin-3-yl)-1H-pyrazol-3-amine has been extensively studied for its potential applications in treating inflammatory diseases, cancer, and neurological disorders. The pyrazole ring is known for its anti-inflammatory properties, while the azetidine ring provides structural rigidity, improving the compound’s pharmacokinetic profile. This combination has led to the development of several lead compounds that are currently undergoing preclinical testing.

Recent studies have highlighted the compound’s role in modulating immune responses, particularly in the context of autoimmune diseases. Researchers have observed that 1-(azetidin-3-yl)-1H-pyrazol-3-amine can selectively inhibit certain cytokines and chemokines, thereby reducing inflammation without compromising the body’s defense mechanisms. This selective inhibition is a critical factor in developing safer and more effective immunomodulatory therapies.

The compound’s potential in oncology is another area of intense interest. Preclinical trials have demonstrated that 1-(azetidin-3-yl)-1H-pyrazol-3-amine can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Specifically, it has shown promise in disrupting the PI3K/Akt pathway, a well-known driver of cancer cell survival and proliferation. These findings have prompted researchers to explore its efficacy in combination therapies, where it may enhance the effectiveness of existing chemotherapeutic agents.

Neurological disorders represent another promising therapeutic area for 1-(azetidin-3-yl)-1H-pyrazol-3-amine. Emerging evidence suggests that this compound can cross the blood-brain barrier, making it a viable candidate for treating central nervous system (CNS) diseases such as Alzheimer’s and Parkinson’s disease. The compound’s ability to modulate neurotransmitter release and receptor activity has been observed in both in vitro and in vivo models, indicating its potential as a neuroprotective agent.

The synthesis of 1-(azetidin-3-yl)-1H-pyrazol-3-am ine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize the synthetic route. These techniques not only improve efficiency but also minimize byproduct formation, making the process more environmentally sustainable.

The pharmacological evaluation of 1-(azetidin -3 -yl)-1H-pyrazol -3 -amine has revealed several key properties that make it an attractive candidate for drug development. Its solubility profile allows for formulation into various dosage forms, including oral tablets and injectable solutions, enhancing its therapeutic applicability. Additionally, preliminary toxicology studies have shown that the compound exhibits low toxicity at therapeutic doses, suggesting a favorable safety profile.

The future directions for research on 1-(azetidin -3 -yl)-1H-pyrazol -3 -amine include further exploration of its mechanism of action and identification of additional therapeutic applications. Computational modeling and high-throughput screening techniques are being utilized to identify novel targets and optimize drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these efforts and bring this promising compound closer to clinical use.

In conclusion, 1-(azetidin -3 -yl)-1H-pyrazol -3 -amine (CAS No. 2044683-20-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and diverse biological activities make it a valuable scaffold for developing novel therapeutics targeting inflammatory diseases, cancer, and neurological disorders. Ongoing research continues to uncover new insights into its pharmacological properties, paving the way for innovative treatments that could improve patient outcomes worldwide.